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Compound of Interest

Compound Name: Sulfo-Cy5 amine

Cat. No.: B14025226 Get Quote

Sulfo-Cy5 Amine: A Technical Overview
Sulfo-Cy5 amine is a water-soluble fluorescent dye essential for labeling biomolecules in

various research applications. Its utility in scientific and drug development fields stems from its

ability to covalently bind to proteins, antibodies, and other molecules, enabling their tracking

and analysis within biological systems. This guide provides core technical data on Sulfo-Cy5
amine for researchers, scientists, and drug development professionals.

Core Molecular Data
The fundamental chemical and physical properties of Sulfo-Cy5 amine are summarized below.

These data are critical for experimental design, including the calculation of molar

concentrations and reaction stoichiometry.

Property Value

Molecular Weight 740.97 g/mol [1][2]

Chemical Formula C₃₈H₅₂N₄O₇S₂[2][3][4][5]

CAS Number 2183440-44-8[3]

Physicochemical Properties
Sulfo-Cy5 amine is a dark blue solid with good water solubility, a key feature for its use in

aqueous biological buffers.[3] It is also soluble in organic solvents such as DMF and DMSO.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b14025226?utm_src=pdf-interest
https://www.benchchem.com/product/b14025226?utm_src=pdf-body
https://www.benchchem.com/product/b14025226?utm_src=pdf-body
https://www.benchchem.com/product/b14025226?utm_src=pdf-body
https://www.benchchem.com/product/b14025226?utm_src=pdf-body
https://www.medchemexpress.com/sulfo-cy5-amine.html
https://www.medkoo.com/products/36409
https://www.medkoo.com/products/36409
https://www.lumiprobe.com/p/sulfo-cy5-amine
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-5-amine-a270290
https://axispharm.com/product/sulfo-cyanine5-amine/
https://www.lumiprobe.com/p/sulfo-cy5-amine
https://www.benchchem.com/product/b14025226?utm_src=pdf-body
https://www.lumiprobe.com/p/sulfo-cy5-amine
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-5-amine-a270290
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14025226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The dye is a popular fluorophore compatible with a wide range of fluorescence measuring

instruments.[3][4]

Key spectral characteristics include:

Maximum Absorption (λmax): 646 nm[4]

Maximum Emission (λem): 662 nm[4]

Applications in Research
The primary amine group of Sulfo-Cy5 is reactive towards electrophiles, making it suitable for a

variety of labeling applications.[3][4] A common application is enzymatic transamination

labeling.[3][4] Once conjugated to a biomolecule, the bright fluorescence of the Cy5 core allows

for sensitive detection in techniques such as:

Fluorescence microscopy

Flow cytometry

Immunohistochemistry

Western blotting

Experimental Workflow: General Antibody Labeling
Below is a generalized workflow for the conjugation of Sulfo-Cy5 amine to an antibody. This

process illustrates the practical application of the dye's reactive amine group.

Preparation

Conjugation PurificationPrepare Antibody
Solution in Buffer

Mix Antibody and
Dye Solutions

Dissolve Sulfo-Cy5
Amine in DMSO

Incubate at Room
Temperature

Purify Labeled Antibody
(e.g., Dialysis) Labeled_AntibodyFinal Product
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Click to download full resolution via product page

A generalized workflow for labeling antibodies with Sulfo-Cy5 amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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